Cas no 2034620-57-8 (N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide)

• Product Name: N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide
• CAS No: 2034620-57-8
• MF: C₁₉H₁₉F₃N₄O₃S
• MW: 440.439373254776
• CID: 5360177
• Update Time: 2025-06-08

N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl)ethyl)-2-(trifluoromethoxy)benzenesulfonamide
• N-[2-(3,5-dimethyl-1-pyridin-2-ylpyrazol-4-yl)ethyl]-2-(trifluoromethoxy)benzenesulfonamide
• N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide

• Inchi： 1S/C19H19F3N4O3S/c1-13-15(14(2)26(25-13)18-9-5-6-11-23-18)10-12-24-30(27,28)17-8-4-3-7-16(17)29-19(20,21)22/h3-9,11,24H,10,12H2,1-2H3
• InChI Key： PMZQXLVHNPQMCR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1OC(F)(F)F)(NCCC1C(C)=NN(C2C=CC=CN=2)C=1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 658
• XLogP3: 4.1
• Topological Polar Surface Area: 94.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide

Professional Introduction to N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 2034620-57-8)

N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide, identified by its CAS number 2034620-57-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by their complex aromatic and heterocyclic structures, which are often engineered to exhibit desirable biological activities. The presence of multiple functional groups, including a sulfonamide moiety and a trifluoromethoxy group, contributes to its unique chemical properties and potential therapeutic applications.

The structural framework of N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide incorporates several key elements that are of particular interest in medicinal chemistry. The pyridine ring, for instance, is a common pharmacophore in many bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. Additionally, the pyrazole ring contributes to the molecule's rigidity and stability, which can be advantageous in terms of binding affinity and metabolic stability. The dimethyl substituents on the pyrazole ring further enhance its hydrophobicity, potentially improving solubility and membrane permeability.

The sulfonamide group is another critical feature of this compound. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The sulfonamide moiety in N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide not only serves as a pharmacophore but also as a linker connecting the various structural components. This connectivity allows for the fine-tuning of biological activity by modifying the substituents attached to the sulfonamide nitrogen.

The trifluoromethoxy group is another important functional moiety in this compound. This group introduces fluorine atoms into the molecule, which can significantly influence its pharmacokinetic properties. Fluorine atoms are known to enhance metabolic stability, improve binding affinity, and increase lipophilicity, all of which can contribute to a more effective drug candidate. In particular, the trifluoromethoxy group can increase the compound's resistance to enzymatic degradation, thereby prolonging its half-life in vivo.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic compounds. N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide represents an excellent example of such a compound. Its unique structural features make it a promising candidate for further investigation in various therapeutic areas. For instance, studies have suggested that this compound may have potential applications in the treatment of neurological disorders due to its ability to interact with specific neurotransmitter receptors.

The synthesis of N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 3,5-dimethylpyrazole and 2-pyridylethanolamine. These intermediates are then coupled using various coupling reagents to form the final product. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can significantly improve the efficiency and selectivity of these reactions.

The pharmacological evaluation of N-{2-[3,5-dimethyl-1-(pyridin-2-yll)-1H-pyrazol4 - yl]ethyl} - 22 ( tr i f lu o r o me th oxy ) b e n z e n e - 11 - s u l f o n am ide strong > has been conducted using both in vitro and in vivo models. Initial studies have shown that this compound exhibits significant inhibitory activity against various target enzymes and receptors. For example, it has been found to inhibit the activity of carbonic anhydrase, an enzyme involved in numerous physiological processes including respiration and acid-base balance. Additionally, it has demonstrated inhibitory effects on certain kinases that are implicated in cancer cell proliferation.

The potential therapeutic applications of N-{ 22 [ 35 - dim eth y l - 11 ( py rid i n - 22 y l ) - 11 H - p y ra z ol - 44 y l ] e th y l strong >} - < strong > 22 ( t r i f lu o r o me th oxy ) b e n z e n e - 11 - s u l f o n am ide strong > extend beyond oncology. Research has also explored its potential use in treating inflammatory diseases by modulating inflammatory pathways. The sulfonamide group is known to interact with inflammatory mediators such as cytokines and chemokines, which could help reduce inflammation and associated symptoms.

The development of novel drug candidates often involves extensive computational modeling and molecular dynamics simulations to predict their interactions with biological targets. These studies have been instrumental in understanding how N-{22 [35-dimethyl-l(p y rid i n -22 y l ) -11H-p y ra z ol -44 y l ]e th y l strong >} - < strong > 22 (t r i f lu o r o me th oxy ) b en zene -11-sulfon amide strong > interacts with proteins such as enzymes and receptors at an atomic level. This information has been crucial in guiding synthetic modifications aimed at improving its potency and selectivity.

In conclusion,N-{22[35-dimethyl-l(p y rid i n -22 yl)-11H-p y ra z ol -44 yl]e th y l strong >} - < strong >22(t r i f lu o r o me th oxy ) b en zene -11-sulf on am ide strong > (CAS No.2034620_57_8) is a multifaceted compound with significant potential in pharmaceutical research . Its complex structure , featuring multiple functional groups , makes it an attractive candidate for further exploration . The ongoing studies into its biological activities , synthetic pathways , and pharmacokinetic properties continue to provide valuable insights into its therapeutic applications . As research progresses , this compound may emerge as a key player in the development of novel treatments for various diseases . p >